Cas no 2248410-68-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate
• CAS No: 2248410-68-4
• MF: C₁₈H₁₅NO₆
• MW: 341.314805269241
• CID: 6465842
• PubChem ID: 165728837
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate
• EN300-6517551
• 2248410-68-4

• Inchi： 1S/C18H15NO6/c1-23-10-11-24-15-9-5-4-8-14(15)18(22)25-19-16(20)12-6-2-3-7-13(12)17(19)21/h2-9H,10-11H2,1H3
• InChI Key： WOLUDTIAOQLVPW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OCCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.08993720g/mol
• Monoisotopic Mass: 341.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate (CAS No. 2248410-68-4) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate, identified by the CAS number 2248410-68-4, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical development. This heterocyclic derivative combines structural features from both isoindole and benzoate moieties, enhanced by an ethoxy group that introduces additional functional diversity. The presence of a dioxo group further contributes to its reactivity and electronic properties, making it a subject of considerable interest for researchers exploring novel pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of complex molecular architectures to enhance drug efficacy and reduce side effects. Among these efforts, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate has emerged as a promising candidate due to its unique structural characteristics. The isoindole core is particularly noteworthy, as it is found in several bioactive natural products and synthetic molecules known for their biological activities. For instance, derivatives of isoindole have been reported to exhibit antimicrobial, anti-inflammatory, and even anticancer properties.

The benzoate moiety in this compound adds another layer of functionality, contributing to its solubility and bioavailability. Moreover, the 2-(2-methoxyethoxy) substituent introduces a polar ethereal oxygen atom, which can enhance binding interactions with biological targets. This combination of features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate have suggested potential interactions with various enzymes and receptors. These predictions are supported by experimental data from high-throughput screening campaigns conducted by pharmaceutical companies. For example, preliminary assays have indicated that certain derivatives of this compound exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

The dioxo group in the molecule is particularly interesting from a chemical biology perspective. It serves as a site for hydrogen bonding interactions and can influence the conformational flexibility of the molecule. This feature is crucial for designing drugs that can tightly bind to their targets without causing off-target effects. In fact, several recent publications highlight the importance of dioxo-containing heterocycles in drug discovery due to their ability to modulate enzyme activity through precise molecular recognition.

Another exciting aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methoxyethoxy)benzoate is its synthetic accessibility. The compound can be prepared through multi-step organic synthesis involving well-established reactions such as condensation and etherification. This synthetic route not only allows for scalability but also provides opportunities for structural diversification through modifications at various positions within the molecule. Such flexibility is invaluable for medicinal chemists who need to explore a wide range of analogs to optimize biological activity.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-(2-methoxyethoxy)benzoate (CAS No. 2248410-68-4) represents a compelling target for further research in chemical biology and pharmaceutical development. Its unique structural features combined with promising preliminary biological data make it a valuable candidate for future drug discovery efforts. As computational methods continue to improve and synthetic strategies become more sophisticated,this compound holds great potential for contributing to the development of novel therapeutic agents that address unmet medical needs.